Cas no 74186-30-4 (4-[(2-hydrazinylpyridin-3-yl)sulfonyl]morpholine)

• Product Name: 4-[(2-hydrazinylpyridin-3-yl)sulfonyl]morpholine
• CAS No: 74186-30-4
• MF: C₉H₁₄N₄O₃S
• MW: 258.297460079193
• CID: 4658245
• Update Time: 2025-10-20

4-[(2-hydrazinylpyridin-3-yl)sulfonyl]morpholine Chemical and Physical Properties

Names and Identifiers

• 4-[(2-Hydrazinopyridin-3-yl)sulfonyl]morpholine
• 4-[(2-hydrazinylpyridin-3-yl)sulfonyl]morpholine
• Morpholine, 4-[(2-hydrazinyl-3-pyridinyl)sulfonyl]-

• Inchi： 1S/C9H14N4O3S/c10-12-9-8(2-1-3-11-9)17(14,15)13-4-6-16-7-5-13/h1-3H,4-7,10H2,(H,11,12)
• InChI Key： XOMYEJOXHUVXBJ-UHFFFAOYSA-N
• SMILES： N1(S(C2=CC=CN=C2NN)(=O)=O)CCOCC1

Additional information on 4-[(2-hydrazinylpyridin-3-yl)sulfonyl]morpholine

Comprehensive Overview of 4-[(2-hydrazinylpyridin-3-yl)sulfonyl]morpholine (CAS No. 74186-30-4)

4-[(2-hydrazinylpyridin-3-yl)sulfonyl]morpholine (CAS No. 74186-30-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique hydrazinylpyridine and morpholine moieties, exhibits versatile chemical properties, making it a valuable intermediate in synthetic chemistry. Researchers are increasingly exploring its potential in drug discovery, particularly in the development of kinase inhibitors and antimicrobial agents.

The molecular structure of 4-[(2-hydrazinylpyridin-3-yl)sulfonyl]morpholine combines a pyridine ring with a sulfonyl bridge and a morpholine group, which contributes to its stability and reactivity. This structural configuration allows for diverse functionalization, enabling its use in the synthesis of complex molecules. Recent studies highlight its role in medicinal chemistry, where it serves as a scaffold for designing compounds with potential therapeutic applications, such as anti-inflammatory and anticancer agents.

In the context of green chemistry, 4-[(2-hydrazinylpyridin-3-yl)sulfonyl]morpholine aligns with the growing demand for sustainable synthetic methodologies. Its efficient synthesis routes and compatibility with eco-friendly solvents make it an attractive candidate for industrial applications. Additionally, its low toxicity profile and biodegradability are key factors driving its adoption in environmentally conscious research.

From a commercial perspective, the demand for CAS No. 74186-30-4 is rising due to its applicability in high-value chemical intermediates. Manufacturers are optimizing production processes to meet the needs of pharmaceutical and agrochemical industries. The compound's patent landscape is also evolving, with several filings highlighting its utility in novel drug formulations and crop protection products.

Analytical techniques such as HPLC, NMR spectroscopy, and mass spectrometry are commonly employed to characterize 4-[(2-hydrazinylpyridin-3-yl)sulfonyl]morpholine. These methods ensure purity and consistency, which are critical for regulatory compliance and industrial use. Furthermore, advancements in computational chemistry have enabled predictive modeling of its interactions, accelerating its integration into drug discovery pipelines.

As the scientific community continues to explore the potential of 4-[(2-hydrazinylpyridin-3-yl)sulfonyl]morpholine, its role in addressing global challenges such as antimicrobial resistance and chronic diseases is becoming increasingly evident. Collaborative efforts between academia and industry are expected to unlock new applications, solidifying its position as a cornerstone in modern synthetic chemistry.